![molecular formula C23H16F6N6O2S2 B2377776 N-((5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-(trifluoromethyl)benzamide CAS No. 391938-98-0](/img/structure/B2377776.png)
N-((5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-(trifluoromethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C23H16F6N6O2S2 and its molecular weight is 586.53. The purity is usually 95%.
BenchChem offers high-quality N-((5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-(trifluoromethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-(trifluoromethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Activity
The synthesis and evaluation of thiazole derivatives have shown significant interest in anticancer research. For example, derivatives have been designed and synthesized with specific modifications to exhibit potent anticancer activity against a range of cancer cell lines, including breast, lung, colon, and ovarian cancers. The structure-activity relationship studies reveal that certain substitutions on the thiazole ring significantly enhance anticancer efficacy, suggesting their potential as therapeutic agents against cancer (B. Ravinaik et al., 2021).
Antimicrobial Activity
Research on thiazole derivatives also extends to antimicrobial activity. Synthesized compounds have been tested against various bacterial and fungal strains, showing potent antimicrobial properties. These findings indicate the potential of thiazole derivatives as a new class of antimicrobial agents, offering a promising approach to combat resistant microbial strains (G. K. Patel & H. S. Patel, 2015).
Antioxidant and Anti-inflammatory Properties
Thiazole derivatives have been investigated for their antioxidant and anti-inflammatory properties. Research has demonstrated that specific modifications on the thiazole scaffold can lead to compounds with significant ability to mitigate oxidative stress and inflammation, suggesting their utility in the development of treatments for diseases associated with oxidative damage and inflammatory responses.
Inhibition of Enzymatic Activity
Some thiazole derivatives have been identified as potent inhibitors of various enzymes, including protein tyrosine phosphatases and other key enzymes involved in disease pathogenesis. These inhibitors show promise in therapeutic applications, targeting diseases that arise from dysregulated enzymatic activity (S. M. Gomha et al., 2017).
Corrosion Inhibition
In addition to biomedical applications, thiazole derivatives have been explored as corrosion inhibitors for metals in acidic environments. Studies have shown that these compounds can provide effective protection against corrosion, making them valuable in industrial applications where metal preservation is critical (Zhiyong Hu et al., 2016).
properties
IUPAC Name |
N-[[5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazol-3-yl]methyl]-2-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16F6N6O2S2/c24-22(25,26)13-4-3-5-14(10-13)35-17(11-31-19(37)15-6-1-2-7-16(15)23(27,28)29)33-34-21(35)39-12-18(36)32-20-30-8-9-38-20/h1-10H,11-12H2,(H,31,37)(H,30,32,36) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SAOHNMJTIMFWPM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NCC2=NN=C(N2C3=CC=CC(=C3)C(F)(F)F)SCC(=O)NC4=NC=CS4)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16F6N6O2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
586.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-(trifluoromethyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.